Removal and immobilisation of cobalt ions by a novel, hierarchically structured, diatomite/zeolite Y composite†
Journal of Materials Chemistry Pub Date: 2007-02-22 DOI: 10.1039/B700048K
Abstract
A novel hierarchical porous material was synthesized via hydrothermal growth of faujasite on the surface of diatomite frustules previously seeded with nano-zeolite crystals. The material was successfully tested for the removal of cobalt from aqueous solutions and its subsequent vitrification proved to be a practical way to immobilize the ion.
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